7-Methyl-2-(5-methylisoxazol-3-yl)-1-(pyridin-4-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 7-methyl-2-(5-methyl-1,2-oxazol-3-yl)-1-pyridin-4-yl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C21H15N3O4/c1-11-3-4-15-14(9-11)19(25)17-18(13-5-7-22-8-6-13)24(21(26)20(17)27-15)16-10-12(2)28-23-16/h3-10,18H,1-2H3
• InChI Key: BZZHIPPGIZNMIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC3=C(C2=O)C(N(C3=O)C4=NOC(=C4)C)C5=CC=NC=C5
• Molecular Formula: C21H15N3O4
• Molecular Weight: 373.4 g/mol

Description

7-Methyl-2-(5-methylisoxazol-3-yl)-1-(pyridin-4-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C21H15N3O4 and its molecular weight is 373.368. The purity is usually 95%.
BenchChem offers high-quality 7-Methyl-2-(5-methylisoxazol-3-yl)-1-(pyridin-4-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Methyl-2-(5-methylisoxazol-3-yl)-1-(pyridin-4-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• The study on the synthesis and characterization of Cu(I) and Zn(II) complexes with new sulfur-bearing isoxazole- or pyrazole-based ligands explored the coordination chemistry toward Cu(I) and Zn(II). This research is relevant for understanding the complexation behavior of similar compounds and their potential in creating novel coordination complexes with unique properties (Urdaneta et al., 2015).

Application in Heterocyclic Chemistry

• Research on three-component spiro heterocyclization of pyrrolediones, indane-1,3-dione, and heterocyclic enamines demonstrates the synthesis of complex heterocyclic structures. This illustrates the compound's role in constructing novel heterocyclic frameworks, which are crucial in drug discovery and materials science (Salnikova et al., 2019).

Potential Therapeutic Applications

• A series of cyclic imides, including dihydro-1H-pyrrolizine-3,5(2H,6H)-diones, were synthesized and evaluated for their ability to reverse electroconvulsive shock (ECS) induced amnesia in mice. This study indicates the potential of related compounds in the development of therapeutic agents for neurological conditions (Butler et al., 1987).

Chemical Reactivity and Catalysis

• Novel synthesis and properties of 1,6-methanocycloundeca[b]pyrimido[5,4-d]pyrrole-12,14-dione derivatives highlight the autocatalytic oxidation of certain amines and alcohols under specific conditions. This reveals the compound's role in catalytic processes and organic synthesis, potentially leading to the development of new synthetic methodologies (Mitsumoto & Nitta, 2004).